Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20759074 Risperidone-d4 1020719-76-9 C23H27FN4O2
VC20759267 3-Methyl-2-dimethylamino-imidazo[4,5-f]quinoline 102408-27-5 C13H14N4
VC20759031 3-Vinylpyridine 1121-55-7 C7H7N
VC20759077 6-Anilinopurine 1210-66-8 C11H9N5
VC20759707 7-Methoxy-1-naphthylacetonitrile 138113-08-3 C13H11NO
VC20759714 Sulfo-N-succinimidyl 6-[3-(2-Pyridyldithio)propionamido] Hexanoate, Sodium Salt 169751-10-4 C18H23N3NaO8S3
VC20758822 5,5-Diethoxy-1-(methylsulfonyloxy)pentane 202577-28-4 C10H22O5S
VC20759277 diethyl 2-acetamido-2-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)propanedioate 211179-97-4 C17H21N3O5
VC20759554 4-Sulfobenzenediazonium tetrafluoroborate 2145-24-6 C6H5BF4N2O3S
VC20758878 2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol 217792-89-7 C22H32O5
VC20759279 2-[Methoxy(naphthalen-1-yl)methylidene]propanedinitrile 221242-71-3 C15H10N2O
VC20759350 methyl 2-acetamido-2-deoxy-beta-D-galactopyranoside 22256-76-4 C9H17NO6
VC20759284 S-Nitroso-N-propionyl-D,L-penicillamine 225233-98-7 C8H14N2O4S
VC20758811 (2R,3R,5R)-8-Methyl-3-((trityloxy)methyl)-2,3-dihydro-2,5-methanopyrimido[2,1-b][1,5,3]dioxazepin-9(5H)-one 25442-42-6 C₂₉H₂₆N₂O₄
VC20759270 beta-D-Galactopyranoside, 2-nitrophenyl, 2,3,4,6-tetraacetate 3053-17-6 C₂₀H₂₃NO₁₂
VC20759377 3-Nitro-2,6-bis(phenylsulfanyl)pyridine 4781-82-2 C₆H₉NOS
VC20759067 Ethylenebismaleimide 5132-30-9 C10H8N2O4
VC20759716 Isobavachromene 56083-03-5 C20H18O4
VC20759311 N-Acetyl-L-carnosine 56353-15-2 C11H16N4O4
VC20759159 2,2'-Disulfanediyl-bis-succinamide 62020-62-6 C8H14N4O4S2
VC20759532 Crotonamide 625-37-6 C4H7NO
VC20758851 Betainealdehyde Diethylacetal Iodide 6711-89-3 C9H22INO2
VC20759381 (E)-Buten-3-ynyl-2,6,6-trimethyl-1-cyclohexene 73395-75-2 C13H18
VC20759162 Ceftazidime dihydrochloride 73547-70-3 C22H24Cl2N6O7S2
VC20759290 Potassium;1-(5-carboxypentyl)-2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate 762260-71-9 C35H43KN2O10S2